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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Dimethyl succinate-d4 (CAS: 30994-23-1). The information is curated for professionals in
research and development who handle this compound, presenting critical safety data, handling
protocols, and emergency procedures in a clear and accessible format. This guide draws upon
information from various safety data sheets to ensure a thorough understanding of the
material's properties and associated hazards.

Section 1: Chemical and Physical Properties

Dimethyl succinate-d4 is the deuterated form of Dimethyl succinate. While specific data for
the deuterated compound is limited, the properties are generally assumed to be similar to its
non-labeled counterpart. The following table summarizes the key physical and chemical
properties.
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Property Value Source

Chemical Formula CeHeD4Oa4 C/DIN lIsotopes Inc.[1]
Molecular Weight 150.17 g/mol Sigma-Aldrich[2]
Appearance Colorless liquid CymitQuimica[3]

ChemicalBook[4], Sigma-

Melting Point 18-19°C )
Aldrich[2]
CymitQuimica[3],
Boiling Point 196 - 200 °C Y Q 3]
ChemicalBook[4]
) C/DIN lIsotopes Inc.[1], Sigma-
Flash Point 85 - 90 °C (closed cup) )
Aldrich[2]
) ChemicalBook[4], Sigma-
Density 1.148 g/mL at 25 °C ]
Aldrich[2]
Vapor Pressure 0.3 mmHg at 20 °C CymitQuimica[3]
Water Solubility 0.8% CymitQuimica[3]
Autoignition Temperature 365 °C C/DIN Isotopes Inc.[1]
Lower Explosion Limit 1 Vol% C/DIN lIsotopes Inc.[1]
Upper Explosion Limit 8.5 Vol% C/DIN lIsotopes Inc.[1]

Section 2: Toxicological Data and Exposure Limits

Toxicological data for Dimethyl succinate-d4 is not extensively available. Therefore, the data
for the unlabelled Dimethyl succinate is provided as a reference, assuming similar toxicological

profiles.
Toxicity Data Value Species Source
Acute Oral LD50 >5000 mg/kg Rat Spectrum Chemical[5]
Acute Dermal LD50 >5000 mg/kg Rabbit Spectrum Chemical[5]
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Health Effects:

+ Eye Contact: May cause eye irritation.[1]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]
 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]
 Ingestion: May be harmful if swallowed.[1]

Currently, there are no established occupational exposure limits (PELs or TLVs) for Dimethyl
succinate.

Section 3: Experimental Protocols for Toxicological
Assessment

The toxicological data presented in safety data sheets, such as LD50 values, are typically
determined following standardized experimental protocols. The Organisation for Economic Co-
operation and Development (OECD) provides guidelines for the testing of chemicals that are
widely accepted by regulatory bodies. The likely methodologies for determining the acute
toxicity of Dimethyl succinate are outlined below.

OECD Test Guideline 401: Acute Oral Toxicity (how
superseded, but historically used)

This guideline provided a method for determining the median lethal dose (LD50) after oral
administration.

e Principle: The test substance is administered in graduated doses to several groups of
experimental animals, with one dose per group. Observations of effects and mortality are
made.

o Methodology:

o Animal Selection: Healthy, young adult rodents (commonly rats) of a single sex are used. If
females are used, they should be nulliparous and non-pregnant.
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o Housing and Feeding: Animals are housed in standard conditions with a controlled
temperature (22°C * 3°) and humidity (30-70%). They are provided with a standard diet
and drinking water.

o Dose Administration: Following a fasting period, the substance is administered orally in a
single dose via gavage. If a single dose is not feasible, it can be given in smaller fractions
over a period not exceeding 24 hours.

o Observation Period: Animals are observed for a period of at least 14 days for signs of
toxicity and mortality. Observations include changes in skin, fur, eyes, and behavior. Body
weight is recorded weekily.

o Pathology: All animals (those that die during the test and survivors at the end) undergo a
gross necropsy.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline details the procedure for assessing the acute toxic effects of a substance applied
to the skin.

» Principle: The test substance is applied to the skin of experimental animals in a single dose.
o Methodology:

o Animal Selection: Healthy young adult rats (200-300g) with intact skin are typically used.
Usually, animals of one sex (females) are sufficient.

o Preparation of Animals: Approximately 24 hours before the test, the fur is removed from
the dorsal/flank area of the animals (at least 10% of the body surface area).

o Dose Application: The test substance is applied uniformly over the shaved area and held
in contact with the skin with a porous gauze dressing and non-irritating tape for a 24-hour
exposure period. For solid substances, they are typically moistened with a suitable vehicle
(e.g., water) before application.

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality. Body weights are recorded weekly, and all animals are subjected to a gross
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necropsy at the end of the study.

Section 4: Safe Handling and Storage Workflow

Proper handling and storage are crucial to ensure the safety of laboratory personnel. The
following diagram illustrates a logical workflow for the safe management of Dimethyl
succinate-d4.
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Receipt & Initial Storage Spill & Emergency Procedures

Receive Shipment Accidental Spill

Enspect Container for Damage] [Evacuate Area & Remove Ignition Sources
[Store in Original, Tightly Closed Container at Room Temperature] Absorb with Inert Material (e.g., Vermiculite)
Handling & Use

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Protective clothing

[Handle in a Fume Hood)

G(eep Away from Heat, Sparks, and Open FIames)

'

[Avoid Contact with Skin, Eyes, and Inhalation of VapoD

[Collect in a Closed Container for DisposaD

Waste Disposal

Gispose of as Hazardous Waste via a Licensed Disposal Compana

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl Succinate-d4: A Comprehensive Technical
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600972#dimethyl-succinate-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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